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Compound of Interest

Methyl 2-(4-chlorophenyl)-2-
Compound Name:

oxoacetate
CAS No.: 37542-28-2
Cat. No.: B2695438

Get Quote

Executive Summary

Do not dispose of Methyl 2-(4-chlorophenyl)-2-oxoacetate down the drain or in general trash.

This compound is a halogenated organic substance.[1][2][3] Its disposal requires strict
segregation from non-halogenated solvents to prevent the formation of toxic byproducts
(dioxins/furans) during incineration and to protect municipal water systems.

e Primary Disposal Route: Halogenated Organic Waste Stream.[1][4]
o Key Hazard: Skin/Eye Irritant; Potential sensitizer; Combustible.

* Immediate Action: Segregate into a chemically compatible container (HDPE or Glass)
labeled "Halogenated Waste."

Chemical Profile & Hazard Identification
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To manage waste effectively, we must understand the chemical's behavior. This compound is
an

-keto ester with a chlorinated aromatic ring. The chlorine atom is the defining feature for
disposal logic.

Property Data Operational Implication
) Methyl 2-(4-chlorophenyl)-2- Official shipping/manifest
Chemical Name
oxoacetate name.

Use for waste
CAS Number 37542-28-2 o
profiling/inventory.

Contains Chlorine (Cl) =
Halogenated.[2][4]

Molecular Formula

) o May require solid or liquid
_ Solid (mp ~55°C) or Liquid )
Physical State waste streams depending on
(supercooled) )
purity.

Electrophilic Susceptible to hydrolysis;

Reactivity avoid mixing with strong bases

-keto ester or oxidizers in waste drums.

Hazard Classification (GHS)[5][6]

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.[5]

o H335/H336: May cause respiratory irritation; drowsiness.
e H227: Combustible liquid (if in solution).

The "Why": Segregation Logic

Expert Insight: Many researchers default to mixing all organic solvents. For this compound, that
IS a critical error.
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e Incineration Chemistry: When halogenated compounds are incinerated, they generate acidic
gases (HCI, HBr) and, if combustion is incomplete, highly toxic dioxins.

e Regulatory Impact: Disposal facilities must use specialized incinerators with caustic
scrubbers for halogenated waste.

e Cost & Compliance: Mixing this compound with non-halogenated waste (e.g., Acetone,
Methanol) contaminates the entire volume, forcing the facility to treat the whole drum as
halogenated, significantly increasing disposal costs.

Step-by-Step Disposal Protocol
Phase 1: Waste Characterization

Determine the state of your waste.
e Scenario A: Pure Substance (Solid/Qil): Expired or unused reagent.

e Scenario B: Reaction Mixture (Liquid): Dissolved in solvents (e.g., DCM, Ethyl Acetate).

Phase 2: Container Selection

o Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.

o Avoid: Metal containers (steel cans) if the waste is acidic or likely to hydrolyze, as the
chloride ions can accelerate corrosion.

o Closure: Screw-cap with a chemically resistant liner (PTFE/Teflon).

Phase 3: Transfer & Labeling

CRITICAL: Do not rely on handwritten formulas. Use full chemical names.
e Don PPE: Nitrile gloves (minimum 0.11mm thickness), safety goggles, and lab coat.
o Segregate:

o If Solid: Place in a wide-mouth jar labeled "Hazardous Waste - Solid - Halogenated
Organic."
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o If Liquid: Pour into the "Halogenated Organic Solvents" carboy.

o Labeling: Affix a hazardous waste tag immediately.[6]
o Constituents: Methyl 2-(4-chlorophenyl)-2-oxoacetate.[7][8][9][10]

o Hazards: Irritant, Toxic.[5]

Phase 4: Storage & Pickup

» Store in a Satellite Accumulation Area (SAA) inside a secondary containment tray.
o Keep container closed at all times unless adding waste (EPA Requirement).

» Request pickup when the container is 90% full or within 6 months (check local institutional
limits).

Decision Matrix & Workflow

The following diagram illustrates the logical flow for disposing of this specific compound,
ensuring compliance with RCRA and safety standards.
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Waste Generation:

Methyl 2-(4-chlorophenyl)-2-oxoacetate

Determine Physical State

fﬂe Solid/Oil Dissolved in Solvent

Solid Waste Stream Liquid/Solvent Stream

\

Is the solvent Halogenated?
(e.g., DCM, Chloroform)

Contains Chlorine

No (e.g., Acetone)

Yes (e.g., DCM) *Contaminates Stream*

Halogenated Organic Waste
(High Temp Incineration)

Labeling:

Full Name + 'Halogenated'

Storage:
Secondary Containment
(Keep Closed)

Expert Note

Even if dissolved in Acetone,
the presence of the Cl-compound
reclassifies the WHOLE mix as Halogenated.

Non-Halogenated Waste
(Standard Incineration)

Click to download full resolution via product page
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Figure 1: Decision logic for waste stream segregation. Note that the presence of the
chlorinated ester forces the entire mixture into the Halogenated stream, regardless of the
solvent carrier.

Emergency Response: Spill Management

If a spill occurs, immediate containment prevents environmental release.[11]

Small Spill (< 100 mL/g)

o Evacuate the immediate area if vapors are strong (drowsiness risk).
o PPE: Double glove (Nitrile) and wear a respirator if ventilation is poor.
e Absorb:
o Do not use water initially (prevents spreading).
o Use Vermiculite, Dry Sand, or Commercial Spill Pads.
o Collect: Sweep/scoop absorbed material into a wide-mouth jar.
o Clean: Wipe the surface with a soap/water solution after bulk removal.

o Disposal: Label the debris jar as "Solid Hazardous Waste (Debris) - Halogenated."

Exposure First Aid

» Skin: Wash with soap and water for 15 minutes. The ester can be absorbed; do not use
solvents (like ethanol) to wash skin, as this enhances absorption.

e Eyes: Flush with water for 15 minutes.

¢ Inhalation: Move to fresh air.

Regulatory Compliance (RCRA)

Under the US EPA Resource Conservation and Recovery Act (RCRA):
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» Waste Coding: While this specific CAS is not P-listed or U-listed, it is regulated as a
Characteristic Waste if it exhibits toxicity or ignitability.

o Lab Packs: Most institutions manage this under "Lab Pack" provisions for "Halogenated
Organics."

o Satellite Accumulation: You may accumulate up to 55 gallons of hazardous waste at or near
the point of generation. The container must remain under the control of the operator [1].

References

o US Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations: Title 40 CFR Parts 260-273. Washington, D.C. [Link]

 University of lllinois Urbana-Champaign (DRS).Halogenated Organic Liquids - Standard
Operating Procedure. [Link]

o Temple University.Halogenated Solvents in Laboratories - Environmental Health and
Radiation Safety. [Link][4][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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